Cas no 144940-98-7 (Guanylin (rat, mouse))

Guanylin (rat, mouse) structure
Guanylin (rat, mouse) structure
Product Name:Guanylin (rat, mouse)
CAS No:144940-98-7
MF:C60H90N16O22S4
MW:1515.7106089592
MDL:MFCD00187932
CID:101992
PubChem ID:90470068
Update Time:2025-04-18

Guanylin (rat, mouse) Chemical and Physical Properties

Names and Identifiers

    • Guanylin
    • PRO-ASN-THR-CYS-GLU-ILE-CYS-ALA-TYR-ALA-ALA-CYS-THR-GLY-CYS
    • PRO-ASN-THR-CYS-GUE-ILE-CYS-ALA-TYR-ALA-ALA-CYS-THR-GLY-CYS
    • H-PRO-ASN-THR-CYS-GLU-ILE-CYS-ALA-TYR-ALA-ALA-CYS-THR-GLY-CYS-OH
    • GUANYLIN (RAT)
    • GUANYLIN (RAT, MOUSE)
    • H-Pro-Asn-Thr-Cys-Glu-Ile-Cys-Ala-Tyr-Ala-Ala-Cys-Thr-Gly-Cys-OH(Cys4-Cys12, Cys7-Cys15)
    • PNTCEICAYAACTGC(DisulfidebondsbetweenCys4-Cys12andCys7-Cys15)
    • Guanylin (mouse, rat)
    • Guanylin(mouse00rat)
    • Guanylin,rat,mouse
    • PRO-ASN-THR-CYS-GLU-ILE-CYS-ALA-TYR-ALA-ALA-CYS-THR-GLY-CYS(DISULFIDE BRIDGE: CYS4-CYS12,CYS7-CYS15)
    • HY-P5077
    • Guanylin, rat, mouse
    • CS-0675969
    • 144940-98-7
    • MFCD00187932
    • J-008027
    • Guanylin(rat,mouse)
    • 145257-03-0
    • DA-53780
    • Guanylin (rat, mouse)
    • MDL: MFCD00187932
    • Inchi: 1S/C60H90N16O22S4/c1-8-25(2)44-58(95)72-37-21-101-102-24-40(60(97)98)67-42(81)20-63-57(94)45(29(6)77)75-56(93)39(71-49(86)27(4)64-47(84)26(3)65-52(89)35(18-31-11-13-32(79)14-12-31)69-48(85)28(5)66-54(37)91)23-100-99-22-38(55(92)68-34(51(88)74-44)15-16-43(82)83)73-59(96)46(30(7)78)76-53(90)36(19-41(61)80)70-50(87)33-10-9-17-62-33/h11-14,25-30,33-40,44-46,62,77-79H,8-10,15-24H2,1-7H3,(H2,61,80)(H,63,94)(H,64,84)(H,65,89)(H,66,91)(H,67,81)(H,68,92)(H,69,85)(H,70,87)(H,71,86)(H,72,95)(H,73,96)(H,74,88)(H,75,93)(H,76,90)(H,82,83)(H,97,98)/t25-,26-,27-,28-,29+,30+,33-,34-,35-,36-,37-,38-,39-,40-,44-,45-,46-/m0/s1
    • InChI Key: VGFLUTOEMABSGC-RAJPIYRYSA-N
    • SMILES: S1C[C@@H](C(N[C@@H](CCC(=O)O)C(N[C@H](C(N[C@@H]2C(N[C@@H](C)C(N[C@H](C(N[C@@H](C)C(N[C@@H](C)C(N[C@H](C(N[C@H](C(NCC(N[C@H](C(=O)O)CSSC2)=O)=O)[C@@H](C)O)=O)CS1)=O)=O)=O)CC1C=CC(=CC=1)O)=O)=O)=O)[C@@H](C)CC)=O)=O)NC([C@H]([C@@H](C)O)NC([C@H](CC(N)=O)NC([C@@H]1CCCN1)=O)=O)=O

Computed Properties

  • Exact Mass: 1514.53000
  • Monoisotopic Mass: 1514.52984326g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 21
  • Hydrogen Bond Acceptor Count: 27
  • Heavy Atom Count: 102
  • Rotatable Bond Count: 18
  • Complexity: 3050
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 17
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -6.5
  • Topological Polar Surface Area: 699Ų

Experimental Properties

  • Color/Form: White solid
  • Density: 1.4±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 1949.9±65.0 °C at 760 mmHg
  • Flash Point: 1133.1±34.3 °C
  • Water Partition Coefficient: Soluble in water
  • PSA: 699.01000
  • LogP: -1.59390
  • Solubility: Not available
  • Vapor Pressure: 0.0±0.3 mmHg at 25°C

Guanylin (rat, mouse) Pricemore >>

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abcr
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abcr
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